Cas no 1219632-64-0 (1-(3-bromophenyl)-2-fluoroethan-1-one)

1-(3-bromophenyl)-2-fluoroethan-1-one structure

1219632-64-0 structure

Product Name:1-(3-bromophenyl)-2-fluoroethan-1-one

CAS No:1219632-64-0

MF:C₈H₆BrFO

MW:217.035045146942

CID:4578623

PubChem ID:22101036

Update Time:2024-03-01

1-(3-bromophenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(3-bromophenyl)-2-fluoro-
- 1-(3-bromophenyl)-2-fluoroethan-1-one
- Inchi： 1S/C8H6BrFO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5H2
- InChI Key： DJJUHIWEAHUSHT-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC(Br)=C1)CF

Computed Properties

Exact Mass: 215.95861g/mol
Monoisotopic Mass: 215.95861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.1Å²

1-(3-bromophenyl)-2-fluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-152274-0.05g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	0.05g	$238.0	2023-06-05
Enamine	EN300-152274-0.1g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	0.1g	$355.0	2023-06-05
Enamine	EN300-152274-0.25g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	0.25g	$509.0	2023-06-05
Enamine	EN300-152274-0.5g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	0.5g	$803.0	2023-06-05
Enamine	EN300-152274-1.0g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	1g	$1029.0	2023-06-05
Enamine	EN300-152274-2.5g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	2.5g	$2014.0	2023-06-05
Enamine	EN300-152274-5.0g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	5g	$2981.0	2023-06-05
Enamine	EN300-152274-10.0g	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95%	10g	$4421.0	2023-06-05
Enamine	EN300-152274-50mg	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95.0%	50mg	$238.0	2023-09-26
Enamine	EN300-152274-100mg	1-(3-bromophenyl)-2-fluoroethan-1-one	1219632-64-0	95.0%	100mg	$355.0	2023-09-26

1-(3-bromophenyl)-2-fluoroethan-1-one Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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